Cas no 2137566-63-1 (2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid
• CAS No: 2137566-63-1
• MF: C₁₆H₂₀N₄O₄
• MW: 332.354403495789
• CID: 6492005
• PubChem ID: 165495652
• Update Time: 2025-07-18

2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid
• 2137566-63-1
• 2-{[(benzyloxy)carbonyl]amino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid
• EN300-1141188

• Inchi： 1S/C16H20N4O4/c1-10(20-12(3)17-11(2)19-20)14(15(21)22)18-16(23)24-9-13-7-5-4-6-8-13/h4-8,10,14H,9H2,1-3H3,(H,18,23)(H,21,22)
• InChI Key： GYXFCGDRKUSZOY-UHFFFAOYSA-N
• SMILES： OC(C(C(C)N1C(C)=NC(C)=N1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 332.14845513g/mol
• Monoisotopic Mass: 332.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 2137566-63-1)

The compound 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 2137566-63-1) is a specialized amino acid derivative with significant potential in pharmaceutical research and medicinal chemistry. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a dimethyl-1,2,4-triazole moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in peptide synthesis and drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for custom synthetic intermediates like 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid has surged, driven by advancements in precision medicine and biologics development. This compound’s CAS No. 2137566-63-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility for designing novel therapeutics.

The dimethyl-1,2,4-triazole component of this molecule is particularly noteworthy, as triazole derivatives are widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. Coupled with the Cbz-protected amino acid backbone, this compound offers a versatile scaffold for prodrug development and bioconjugation strategies. Such features align with current trends in targeted drug delivery, a hot topic in biopharmaceutical innovation.

From a synthetic chemistry perspective, 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid exemplifies the growing importance of heterocyclic compounds in modern drug design. Its CAS No. 2137566-63-1 is often cross-referenced in patents and publications related to kinase inhibitors and GPCR modulators, underscoring its role in addressing undruggable targets. Additionally, its carboxylic acid functionality allows for further derivatization, enabling researchers to explore structure-based optimization.

As the scientific community focuses on sustainable chemistry, this compound’s potential for green synthesis routes is also under investigation. Questions like "How to optimize the yield of 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid?" or "What are the applications of triazole-containing amino acids in drug development?" are commonly searched, reflecting user interest in its practical scalability and therapeutic applications.

In summary, 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 2137566-63-1) represents a cutting-edge tool for medicinal chemists and pharmaceutical scientists. Its multifaceted chemistry and alignment with emerging drug discovery paradigms ensure its continued relevance in both academic and industrial settings.